Cas no 78524-63-7 (2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol)
78524-63-7 structure
Product Name:2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol
CAS No:78524-63-7
MF:C7H13N3O3
MW:187.196421384811
CID:565147
PubChem ID:127590
Update Time:2025-04-19
2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol
- 1H-Imidazole-1-ethanol, 2-(hydroxyamino)-alpha-(methoxymethyl)-
- 1-[2-(hydroxyamino)imidazol-1-yl]-3-methoxypropan-2-ol
- 2-hydroxyaminomisonidazole
- 1-[2-(hydroxyamino)-1H-imidazol-1-yl]-3-methoxypropan-2-ol
- 78524-63-7
- 2-Ohnhm
- DTXSID10999815
-
- Inchi: 1S/C7H13N3O3/c1-13-5-6(11)4-10-3-2-8-7(10)9-12/h2-3,6,11-12H,4-5H2,1H3,(H,8,9)
- InChI Key: AREOQWAGJRLWAG-UHFFFAOYSA-N
- SMILES: OC(COC)CN1C=CN=C1NO
Computed Properties
- Exact Mass: 187.096
- Monoisotopic Mass: 187.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.7
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 430.7°C at 760 mmHg
- Flash Point: 214.3°C
- Refractive Index: 1.573
2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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